Cas no 6876-61-5 (2-Fluoro-N-(4-methylphenyl)benzamide)

• Product name: 2-Fluoro-N-(4-methylphenyl)benzamide
• CAS No: 6876-61-5
• MF: C₁₄H₁₂NOF
• MW: 229.25
• CID: 2858219
• PubChem ID: 579443

2-Fluoro-N-(4-methylphenyl)benzamide Chemical and Physical Properties

Names and Identifiers

• 2-fluoro-N-(p-tolyl)benzamide
• 6876-61-5
• DNAFTNVFOKHXFN-UHFFFAOYSA-N
• SCHEMBL13581604
• 2-Fluoro-N-(4-methylphenyl)benzamide
• 2-Fluoro-N-(4-methylphenyl)benzamide #
• AKOS001703441
• STK401362
• AH-034/01369054
• EU-0017796
• Benzamide, 2-fluoro-N-(4-methylphenyl)-
• 2-Fluoro-N-(p-tolyl)benzamide

• Inchi： InChI=1S/C14H12FNO/c1-10-6-8-11(9-7-10)16-14(17)12-4-2-3-5-13(12)15/h2-9H,1H3,(H,16,17)
• InChI Key： DNAFTNVFOKHXFN-UHFFFAOYSA-N
• SMILES： CC1=CC=C(C=C1)NC(=O)C2=CC=CC=C2F

Computed Properties

• Exact Mass: 229.09
• Monoisotopic Mass: 229.09
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 29.1A^2